Cas no 2171729-84-1 (2-{5-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopyridin-2-yl}acetic acid)

• Product Name: 2-{5-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopyridin-2-yl}acetic acid
• CAS No: 2171729-84-1
• MF: C₃₃H₃₁N₃O₆
• MW: 565.615748643875
• CID: 6234844
• PubChem ID: 165807567
• Update Time: 2025-06-15

2-{5-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopyridin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{5-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopyridin-2-yl}acetic acid
• 2-{5-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]pyridin-2-yl}acetic acid
• 2171729-84-1
• EN300-1536924

• Inchi： 1S/C33H31N3O6/c1-21(41-19-22-9-3-2-4-10-22)31(32(39)35-24-16-15-23(34-18-24)17-30(37)38)36-33(40)42-20-29-27-13-7-5-11-25(27)26-12-6-8-14-28(26)29/h2-16,18,21,29,31H,17,19-20H2,1H3,(H,35,39)(H,36,40)(H,37,38)
• InChI Key： OHHWZJOVRUHKMS-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1C=NC(CC(=O)O)=CC=1)=O)C(C)OCC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 565.22128572g/mol
• Monoisotopic Mass: 565.22128572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 42
• Rotatable Bond Count: 12
• Complexity: 888
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 127Ų

Additional information on 2-{5-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopyridin-2-yl}acetic acid

Introduction to 2-{5-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopyridin-2-yl}acetic Acid (CAS No. 2171729-84-1)

2-{5-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopyridin-2-yl}acetic acid, identified by its CAS number 2171729-84-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and drug development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a pyridine core, an amino acid derivative, and a benzyl moiety. The presence of these functional groups imparts unique chemical properties that make it a promising candidate for various biological applications.

The molecular structure of 2-{5-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopyridin-2-yl}acetic acid is highly modular, allowing for diverse modifications that can fine-tune its biological activity. The pyridine ring serves as a central scaffold, providing a platform for further functionalization, while the amide and carboxylic acid groups introduce potential sites for hydrogen bonding and interaction with biological targets. The benzyl group and the fluorenylmethoxycarbonyl (Fmoc) protecting group further enhance the compound's reactivity and stability, making it suitable for both in vitro and in vivo studies.

In recent years, there has been a surge in interest regarding small molecules that can modulate protein-protein interactions (PPIs), which are critical in many biological pathways. 2-{5-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopyridin-2-yl}acetic acid has been explored as a potential inhibitor of specific PPIs due to its ability to interact with target proteins through multiple binding sites. This capability is particularly valuable in the development of drugs that aim to disrupt aberrant signaling pathways associated with diseases such as cancer and inflammatory disorders.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. By leveraging computational chemistry and structure-based drug design techniques, researchers have been able to predict how 2-{5-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopyridin-2-yl}acetic acid might interact with its intended targets. These predictions have been validated through experimental studies, which have shown that the compound exhibits potent activity against certain enzymes and receptors. For instance, preliminary data suggest that it may inhibit the activity of kinases involved in cell proliferation, offering a potential therapeutic strategy for treating cancers.

The synthesis of 2-{5-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopyridin-2-yl}acetic acid presents several challenges due to its complex architecture. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Key synthetic steps include the introduction of the Fmoc group, which protects the amino group during subsequent reactions, followed by the installation of the benzyloxy and pyridine moieties. The final step involves deprotection and carboxylation to yield the desired product. These synthetic strategies highlight the importance of well-designed synthetic routes in enabling the exploration of complex molecular architectures.

From a pharmacological perspective, 2-{5-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopyridin-2-y lacetic acid has shown promise in preclinical studies. Its ability to modulate protein interactions suggests that it could be used to develop drugs with novel mechanisms of action. Additionally, its structural features may contribute to favorable pharmacokinetic properties, such as good solubility and bioavailability. These attributes are crucial for ensuring that a drug can reach its target site effectively within the body.

The potential therapeutic applications of CAS No. 2171729 - 84 - 1 are broad and span multiple disease areas. In oncology, for example, compounds that can inhibit aberrant signaling pathways are highly sought after due to their ability to block tumor growth without causing significant side effects. Similarly, in neurology and immunology, modulators of PPIs are being explored as treatments for neurodegenerative diseases and autoimmune disorders, respectively. The versatility of this compound makes it an attractive candidate for further investigation across these fields.

As research continues to uncover new biological targets and mechanisms, compounds like CAS No 2171729841 will play an increasingly important role in drug discovery and development. The ability to design molecules with precise targeting capabilities is essential for developing therapies that are both effective and well-tolerated by patients. The continued exploration of this compound's potential will likely lead to new insights into disease biology and innovative treatment strategies.

In conclusion,CAS No 2171729841 represents a significant advancement in pharmaceutical chemistry due to its complex structure and promising biological activity. Its synthesis challenges highlight the ingenuity required in modern drug development but also underscore the importance of such efforts in advancing medical science. As researchers delve deeper into understanding its mechanisms of action,CAS No 2171729841 is poised to become an important tool in the fight against various diseases.